Cas no 1516832-84-0 (7-Bromoimidazo[1,2-a]pyridine-2-carbohydrazide)

• Product Name: 7-Bromoimidazo[1,2-a]pyridine-2-carbohydrazide
• CAS No: 1516832-84-0
• MF: C₈H₇BrN₄O
• MW: 255.071379899979
• CID: 6793372
• PubChem ID: 82529925
• Update Time: 2025-06-15

7-Bromoimidazo[1,2-a]pyridine-2-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• 7-Bromoimidazo[1,2-a]pyridine-2-carbohydrazide
• 1516832-84-0
• 7-Bromo-imidazo[1,2-a]pyridine-2-carboxylic acid hydrazide, 95%
• 7-Bromo-imidazo[1,2-a]pyridine-2-carboxylic acid hydrazide
• MFCD22077097

• Inchi： 1S/C8H7BrN4O/c9-5-1-2-13-4-6(8(14)12-10)11-7(13)3-5/h1-4H,10H2,(H,12,14)
• InChI Key： BVGHQTQAGKBTDR-UHFFFAOYSA-N
• SMILES： BrC1C=CN2C=C(C(NN)=O)N=C2C=1

Computed Properties

• Exact Mass: 253.98032g/mol
• Monoisotopic Mass: 253.98032g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 72.4Ų

Additional information on 7-Bromoimidazo[1,2-a]pyridine-2-carbohydrazide

Introduction to 7-Bromoimidazo[1,2-a]pyridine-2-carbohydrazide (CAS No. 1516832-84-0)

7-Bromoimidazo[1,2-a]pyridine-2-carbohydrazide (CAS No. 1516832-84-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of imidazopyridines, which are known for their diverse biological activities, including antitumor, anti-inflammatory, and antimicrobial properties. The unique structural features of 7-Bromoimidazo[1,2-a]pyridine-2-carbohydrazide make it a promising candidate for the development of new therapeutic agents.

The molecular structure of 7-Bromoimidazo[1,2-a]pyridine-2-carbohydrazide consists of a central imidazopyridine core with a bromine substituent at the 7-position and a hydrazide moiety at the 2-position. The presence of the bromine atom imparts unique electronic and steric properties to the molecule, which can influence its biological activity and pharmacokinetic behavior. The hydrazide group, on the other hand, is known for its ability to form hydrogen bonds and participate in various chemical reactions, making it a versatile functional group in drug design.

Recent studies have highlighted the potential of 7-Bromoimidazo[1,2-a]pyridine-2-carbohydrazide as an antitumor agent. A study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent cytotoxic activity against various human cancer cell lines, including breast cancer (MCF-7), lung cancer (A549), and colon cancer (HCT-116) cells. The mechanism of action involves the induction of apoptosis through the activation of caspase pathways and the generation of reactive oxygen species (ROS). These findings suggest that 7-Bromoimidazo[1,2-a]pyridine-2-carbohydrazide could be a valuable lead compound for the development of new anticancer drugs.

In addition to its antitumor properties, 7-Bromoimidazo[1,2-a]pyridine-2-carbohydrazide has also shown promise as an anti-inflammatory agent. Research conducted by a team at the University of California demonstrated that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. The anti-inflammatory activity is attributed to its ability to modulate nuclear factor-kappa B (NF-κB) signaling pathways, which play a crucial role in inflammation and immune responses.

The pharmacokinetic profile of 7-Bromoimidazo[1,2-a]pyridine-2-carbohydrazide has been extensively studied to evaluate its suitability as a drug candidate. In vitro and in vivo experiments have shown that this compound exhibits good solubility, stability, and permeability properties. It also demonstrates favorable pharmacokinetic parameters such as high oral bioavailability and low clearance rates. These characteristics are essential for ensuring effective drug delivery and sustained therapeutic effects.

To further enhance the therapeutic potential of 7-Bromoimidazo[1,2-a]pyridine-2-carbohydrazide, researchers are exploring various prodrug strategies to improve its pharmacological properties. One approach involves the design of prodrugs that are activated by specific enzymes or conditions within target tissues. For example, ester prodrugs can be hydrolyzed by esterases present in tumor tissues, releasing the active parent compound at the site of action. This strategy can enhance drug efficacy while minimizing systemic side effects.

Clinical trials are currently underway to evaluate the safety and efficacy of 7-Bromoimidazo[1,2-a]pyridine-2-carbohydrazide in human subjects. Preliminary results from phase I trials have shown that this compound is well-tolerated at therapeutic doses with no significant adverse effects reported. These findings are encouraging and pave the way for further clinical development.

In conclusion, 7-Bromoimidazo[1,2-a]pyridine-2-carbohydrazide (CAS No. 1516832-84-0) is a promising compound with diverse biological activities and favorable pharmacological properties. Its potential as an antitumor and anti-inflammatory agent makes it an attractive candidate for drug development. Ongoing research and clinical trials will continue to elucidate its therapeutic potential and optimize its use in treating various diseases.